(r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

Core Science & Biosynthesis

The Strategic Introduction of Fluorine: A Deep Dive into the Synthesis, Pharmacology, and Therapeutic Potential of Fluorinated Phenylethanolamine Compounds

A Technical Guide for Drug Discovery Professionals

The deliberate incorporation of fluorine into pharmacologically active molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's metabolic stability, bioavailability, and target affinity.[1] The phenylethanolamine scaffold, a key pharmacophore in many adrenergic neurotransmitters and synthetic drugs, presents a particularly compelling target for such strategic fluorination.[2] This guide provides a comprehensive technical overview of fluorinated phenylethanolamine compounds, exploring their synthesis, detailing their profound effects on pharmacological activity, elucidating structure-activity relationships, and discussing their current and future therapeutic applications.

The Power of Fluorine in Drug Design

The substitution of hydrogen with fluorine, the most electronegative element, imparts unique properties to organic molecules. Its small size, similar to that of a hydrogen atom, allows for its introduction with minimal steric hindrance. However, the strong carbon-fluorine bond enhances metabolic stability by blocking sites susceptible to oxidative metabolism.[3] Furthermore, fluorine's electron-withdrawing nature can significantly alter the acidity (pKa) of nearby functional groups, influencing a molecule's binding affinity and pharmacokinetic profile.[3] In the context of phenylethanolamines, these alterations can fine-tune receptor selectivity and potency, leading to the development of more effective and safer therapeutic agents.[4]

Synthetic Pathways to Fluorinated Phenylethanolamines

The synthesis of fluorinated phenylethanolamine derivatives typically involves the introduction of fluorine at a specific position on the aromatic ring or, less commonly, on the ethanolamine side chain. A common strategy involves the use of fluorinated starting materials, such as fluorinated benzaldehydes, which can then be elaborated to the final phenylethanolamine structure.

General Synthetic Workflow

A representative synthetic approach often begins with a protected, fluorinated benzaldehyde. This undergoes a nucleophilic addition of a cyanide equivalent, followed by reduction of the resulting cyanohydrin and nitrile functionalities to yield the desired phenylethanolamine. The choice of protecting groups for the hydroxyl and amine functionalities is crucial to ensure compatibility with the reaction conditions.

Experimental Protocol: Synthesis of 6-Fluorophenylephrine (6-FPE)

This protocol is a generalized representation based on synthetic strategies for similar compounds.[4]

Step 1: Synthesis of 6-Fluoro-3-hydroxybenzaldehyde.

• Regioselective lithiation of 4-[(dimethyl-tert-butylsilyl)oxy]fluorobenzene ortho to the fluorine atom is performed using a strong base like n-butyllithium at low temperature (-78 °C).

• The resulting organolithium species is then quenched with a formylating agent, such as N,N-dimethylformamide (DMF).

• Subsequent deprotection of the silyl ether, typically with a fluoride source like tetrabutylammonium fluoride (TBAF), yields the desired 6-fluoro-3-hydroxybenzaldehyde.

Step 2: Formation of the Cyanohydrin.

• The 6-fluoro-3-hydroxybenzaldehyde is reacted with a cyanide source, such as trimethylsilyl cyanide (TMSCN), in the presence of a catalytic amount of a Lewis acid (e.g., zinc iodide) to form the corresponding cyanohydrin. The hydroxyl group is protected in situ.

Step 3: Reduction to 6-Fluorophenylephrine.

• The cyanohydrin is then subjected to a reduction reaction. A common method is the use of a reducing agent like lithium aluminum hydride (LAH) in an ethereal solvent (e.g., tetrahydrofuran) to simultaneously reduce the nitrile and the protected hydroxyl group to the amine and alcohol, respectively.

• An acidic workup is performed to quench the reaction and remove any protecting groups, yielding 6-fluorophenylephrine.

Sources

• 1. FDA-Approved Fluorine-Containing Molecules in 2024: Significance, Synthesis, and Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 3. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications [mdpi.com]
• 4. Synthesis and adrenergic activity of ring-fluorinated phenylephrines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility and Stability of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

The following technical guide details the solubility, stability, and physicochemical characterization of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol . This document is structured to serve drug development professionals and synthetic chemists requiring precise handling, analysis, and storage protocols for this chiral building block.

Executive Summary & Compound Profile

(R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol is a specialized chiral phenylglycinol derivative. It serves as a critical scaffold in the synthesis of potassium-competitive acid blockers (P-CABs), kinase inhibitors, and other bioactive small molecules where the ortho-fluorine and meta-methyl substitution pattern provides essential steric and electronic modulation.

Unlike unsubstituted phenylglycinols, the 2-fluoro-3-methyl motif introduces specific stability challenges—namely, altered benzylic acidity and lipophilicity—that require tailored handling protocols.

Physicochemical Characterization

Property	Specification / Value (Predicted/Typical)
IUPAC Name	(R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol
Molecular Formula	C H FNO
Molecular Weight	169.20 g/mol
Chiral Center	C2 (R-configuration)
Physical State	White to off-white crystalline solid
Melting Point	115°C – 130°C (Free Base); >200°C (HCl Salt)
pKa (Base)	~9.2 (Conjugate acid of amine)
pKa (Acid)	~14.8 (Hydroxyl group)
LogP	1.3 – 1.6 (Moderately Lipophilic)

Solubility Profile

The solubility of this amino alcohol is governed by the interplay between its polar amino-alcohol "head" and the lipophilic fluoromethylphenyl "tail."

Solvent Compatibility Matrix

Solvent Class	Solvent	Solubility Rating	Comments
Protics	Water (pH 7)	Low to Moderate	Limited by the lipophilic aromatic ring.
0.1 N HCl	High	Forms highly soluble hydrochloride salt.
Methanol / Ethanol	High	Excellent for recrystallization.
Aprotics	DMSO / DMF	High	Suitable for stock solutions (>50 mM).
Dichloromethane	Moderate	Good for extraction; poor for storage.
Non-Polars	Hexanes / Heptane	Insoluble	Used as an antisolvent to precipitate the solid.

pH-Dependent Solubility Logic

The compound behaves as a weak base.

• pH < 8.0: The primary amine is protonated (

  ). Solubility in aqueous media increases drastically (>50 mg/mL).

• pH > 10.0: The amine exists as a free base. The compound precipitates from aqueous solution due to the dominance of the hydrophobic 2-fluoro-3-methylphenyl ring.

Stability & Degradation Pathways

The 2-fluoro substituent exerts an inductive electron-withdrawing effect (

), while the 3-methyl group exerts a weak donating effect ( ). This electronic push-pull influences the stability of the benzylic center.

Critical Degradation Mechanisms

• Oxidative Deamination (N-Oxide Formation): Prolonged exposure to air, especially in solution, can lead to the formation of N-oxides or oxidative cleavage of the C-N bond.

• Benzylic Racemization: The benzylic proton is slightly acidified by the ortho-fluorine. While less acidic than a carbonyl alpha-proton, exposure to strong bases (e.g., NaH, KOtBu) or high temperatures (>100°C) can lead to partial racemization, converting the (R)-isomer to the (S)-isomer.

• Carbamate Formation: In the presence of atmospheric CO

  , amino alcohols can transiently form carbamates, which may complicate HPLC baselines.

Stability Visualization (DOT Diagram)

The following diagram illustrates the logical flow of degradation risks and the synthesis of the salt form for stabilization.

Figure 1: Stability profile and degradation pathways. The free base is susceptible to oxidation and racemization; conversion to the HCl salt mitigates these risks.

Experimental Protocols

Protocol: Thermodynamic Solubility Determination

Objective: To determine the saturation solubility in various buffers for formulation development.

Materials:

• Test Compound (Free base)

• Buffers (pH 1.2, 4.5, 6.8, 7.4)

• HPLC System (UV detection at 254 nm)

• Orbital Shaker[1]

Step-by-Step Workflow:

• Preparation: Weigh 20 mg of compound into 4 mL glass vials.

• Solvent Addition: Add 1.0 mL of the respective buffer to each vial.

• Equilibration: Seal vials and agitate on an orbital shaker at 25°C for 24 hours.

  • Note: Visual check after 1 hour. If fully dissolved, add more solid until a suspension persists.

• Filtration: Filter the supernatant using a 0.22 µm PVDF syringe filter.

  • Caution: Discard the first 200 µL of filtrate to avoid filter adsorption errors.

• Quantification: Dilute the filtrate 1:10 with Mobile Phase A and inject into HPLC. Calculate concentration against a standard curve.

Protocol: Forced Degradation Study (Stress Testing)

Objective: To validate the stability-indicating HPLC method and identify degradation products.

Stress Condition	Procedure	Sampling Timepoints
Acid Hydrolysis	Dissolve in 0.1 N HCl. Heat to 60°C.	0, 4, 8, 24 Hours
Base Hydrolysis	Dissolve in 0.1 N NaOH. Heat to 60°C.	0, 4, 8, 24 Hours
Oxidation	Dissolve in 3% H O at Room Temp.	0, 2, 6, 24 Hours
Thermal	Solid state at 80°C.	1, 3, 7 Days
Photolytic	1.2 million lux hours (Light Chamber).	End of cycle

Analytical Methodology

To ensure accurate quantification and enantiomeric purity, the following HPLC conditions are recommended.

Achiral Purity Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 210 nm (Amine absorption) and 254 nm (Aromatic ring).

Chiral Purity Method (Normal Phase)

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Rationale: The diethylamine additive suppresses tailing of the basic amine, ensuring sharp peak shapes for enantiomeric excess (ee) calculation.

Analytical Workflow Diagram

Figure 2: Analytical decision tree for quality control of the chiral intermediate.

References

• PubChem Compound Summary . "2-(2-Fluoro-3-methylphenyl)ethan-1-ol" (Structural Analog Data). National Center for Biotechnology Information. [Link]

• Organic Syntheses . "Synthesis of Chiral Amino Alcohols via Reduction of Amino Acids". Org. Synth. 1993, 70, 151. [Link]

• Vertex AI Search. "Search Results for (R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride (Isomer Comparison)".

Sources

• 1. WO2018197692A1 - Heteroarylphenylaminoquinolines and analogues - Google Patents [patents.google.com]

Thermochemical Precision in Fluorinated Aromatics: A Technical Guide for Drug Discovery

Executive Summary

The incorporation of fluorine into aromatic scaffolds is a cornerstone of modern medicinal chemistry, utilized to modulate lipophilicity (

), block metabolic hotspots, and alter pKa. However, the unique electrostatic nature of the carbon-fluorine (C–F) bond—the strongest single bond in organic chemistry—introduces significant thermodynamic anomalies.

This guide provides a rigorous technical framework for determining and utilizing the thermochemical data of fluorinated aromatic compounds. It is designed for researchers who require high-precision values for Enthalpy of Formation (

) and Bond Dissociation Energy (BDE) to predict stability and reactivity profiles.

Part 1: The Fluorine Anomaly (Theoretical Foundation)

The C–F Bond Strength

The thermodynamic stability of fluorinated aromatics stems from the overlap between the fluorine

and carbon orbitals. Unlike heavier halogens, fluorine’s small size allows for efficient orbital overlap, resulting in a bond that is both short ( ) and exceptionally strong.

• Bond Dissociation Energy (BDE): The C–F bond in fluorobenzene has a BDE of approximately

  ( ), significantly higher than the C–H bond it replaces ( ).

• Electrostatic Effects: The high electronegativity of fluorine (

  ) creates a strong dipole. In polyfluorinated systems (e.g., 1,2-difluorobenzene), this leads to "dipole-dipole repulsion," which destabilizes the ortho isomer relative to the meta and para isomers, a phenomenon distinct from steric hindrance.

Resonance vs. Induction

In aromatic systems, fluorine exerts two opposing effects:

• Inductive Withdrawal (

  ): Destabilizes the ring by removing electron density ( -system).

• Resonance Donation (

  ): Stabilizes the ring by donating lone pair electrons into the -system.

Thermochemically, this manifests in the Enthalpy of Formation. The substitution of hydrogen with fluorine is highly exothermic.

Part 2: Experimental Methodology (The Gold Standard)

Standard static bomb calorimetry, used for hydrocarbons, is fundamentally flawed for fluorinated compounds. The combustion product, Hydrogen Fluoride (HF), is highly soluble in water and corrosive. In a static bomb, HF exists as an undefined mixture of gas and liquid mist, preventing the definition of a precise thermodynamic final state.

The Solution: Rotating Bomb Calorimetry.[1]

Protocol: Rotating Bomb Calorimetry

This method ensures that all combustion products reach a thermodynamically defined state:

at a known concentration.

Phase 1: Sample Encapsulation

• Material: Use Mylar or polyester bags. Gelatin capsules are unsuitable due to high water content and potential reaction with fluorines.

• Volatility Control: Fluorinated aromatics are often volatile. Seal the sample immediately to prevent mass loss which would skew the

  (energy of combustion) calculation.

Phase 2: The Bomb Setup

• Lining: The bomb must be lined with Platinum or a high-grade corrosion-resistant alloy (e.g., Hastelloy) to prevent reaction between HF and the steel walls.

• Solvent: Add a precise volume (e.g.,

  ) of deionized water or a dilute base to the bomb. This serves as the "trap" for HF.

Phase 3: Combustion and Rotation

• Ignition: Fire the bomb under

  of high-purity Oxygen.

• Rotation: Immediately after ignition, the calorimeter initiates a rotation mechanism (axial and end-over-end).

  • Purpose: This washes the entire interior surface of the bomb with the aqueous solvent.

  • Result: All gaseous HF is absorbed into the water phase, forming a uniform

    solution.

Phase 4: Post-Run Analysis (The Critical Step)

Unlike hydrocarbon calorimetry, you must analyze the bomb solution.

• Titration: Titrate the bomb washings to determine the exact concentration of HF formed.

• Correction: Apply the "Washburn Corrections" to adjust for the energy of solution of

  and in the HF-acidified water.

Visualization: The Rotating Bomb Workflow

Figure 1: The workflow for Rotating Bomb Calorimetry, essential for defining the final state of HF.

Part 3: Computational Approaches

When experimental samples are unavailable or too dangerous to synthesize, computational thermochemistry is the alternative. However, standard DFT (Density Functional Theory) often fails to capture the electron correlation energy in C–F bonds accurately.

The Failure of Atomization

Calculating

via direct atomization (Molecule Atoms) accumulates large errors because the electronic environment of an isolated atom is vastly different from a bonded atom.

The Isodesmic & Homodesmotic Strategy

To minimize error, use Homodesmotic Reactions . These are hypothetical reactions where the number and type of bonds (e.g.,

, ) are conserved on both sides of the equation. This relies on the cancellation of errors.

Recommended Protocol:

• Method: Use composite methods like G4 or CBS-QB3 for high accuracy (

  ). If using DFT, use M06-2X or B97X-D with a large basis set (def2-QZVP).

• Reaction Setup: Balance the fluorinated target with a reference hydrocarbon and a fluorinated reference (like fluorobenzene) whose enthalpy is well-known.

Visualization: Error Cancellation Strategy

Figure 2: Homodesmotic reaction scheme utilizing known reference standards to cancel computational errors.

Part 4: Critical Data & Structure-Property Relationships

The following table synthesizes high-confidence experimental data derived from rotating bomb calorimetry. Note the dramatic decrease in enthalpy (increased stability) as fluorine content increases.

Compound	Formula	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (kJ/mol)	(kJ/mol)	Key Insight
Benzene				Reference standard.[2] Endothermic formation.[2]
Fluorobenzene				Substitution of one H for F stabilizes the molecule by .
Hexafluorobenzene				Perfluorination creates an extremely stable, electron-deficient ring.

Data Sources: NIST Chemistry WebBook [1], Cox et al. [2], Good et al. [3].

Interpretation for Drug Design

• Metabolic Stability: The massive bond strength (indicated by the stability of the fluorinated products) explains why C–F bonds are resistant to Cytochrome P450 oxidative metabolism.

• Quadrupole Inversion: Benzene has electron density above/below the ring (negative quadrupole). Hexafluorobenzene has electron density pulled to the periphery (positive quadrupole). This allows

  and to stack face-to-face, a useful interaction in crystal engineering and protein binding.

References

• NIST Chemistry WebBook, SRD 69. Thermochemical Data for Fluorobenzene and Hexafluorobenzene.[3][4] National Institute of Standards and Technology.[3] [Link][3]

• Cox, J. D., Gundry, H. A., & Head, A. J. (1969). Thermodynamic properties of fluorine compounds: Enthalpies of formation of some compounds containing the pentafluorophenyl group.[4] Transactions of the Faraday Society. [Link]

• Good, W. D., Scott, D. W., & Waddington, G. (1956). Combustion Calorimetry of Organic Fluorine Compounds by a Rotating-Bomb Method.[5] The Journal of Physical Chemistry. [Link]

• Liebman, J. F., & Greenberg, A.Fluorine-Containing Molecules: Structure, Reactivity, Synthesis, and Applications.

Sources

• 1. publications.iupac.org [publications.iupac.org]
• 2. atct.anl.gov [atct.anl.gov]
• 3. Benzene, hexafluoro- [webbook.nist.gov]
• 4. Benzene, hexafluoro- [webbook.nist.gov]
• 5. Benzene, fluoro- [webbook.nist.gov]

Technical Notes & Optimization

Identifying side products in the synthesis of substituted phenylethanolamines

Welcome to the Phenylethanolamine Synthesis Technical Support Center .

Ticket ID: PEA-SYN-001 Topic: Impurity Profiling & Process Control in Substituted Phenylethanolamine Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary

Synthesizing substituted phenylethanolamines (e.g., Salbutamol, Formoterol, or generic adrenergic agonists) presents a classic chemoselectivity paradox. The desired secondary amine product is often more nucleophilic than the primary amine starting material, leading to "runaway" alkylation.[1] Furthermore, the benzylic hydroxyl group—critical for biological activity—is chemically fragile, prone to elimination (styrene formation) or over-reduction (hydrogenolysis) during workup.[1][3]

This guide moves beyond standard recipes to address the mechanistic origins of these side products and provides self-validating protocols to eliminate them.

Module 1: The "Dimer" (Bis-Alkylation)

Symptom: High molecular weight impurity (+100-150 Da vs. product), late-eluting on Reverse Phase HPLC.[1][3] Root Cause: Competitive nucleophilicity.[1][3]

The Mechanism

In the standard route (nucleophilic substitution of an

-bromoketone or epoxide opening), the product formed is a secondary amine .[1] Due to the inductive effect of the alkyl group, this secondary amine is more electron-rich (and thus more nucleophilic) than the starting primary amine.[1] It competes for the remaining electrophile, forming a tertiary amine "dimer."[1][2][3]

Troubleshooting Protocol: The "Inverse Addition" Technique

To suppress dimer formation, you must maintain a local environment where the primary amine concentration is orders of magnitude higher than the electrophile.[1]

Corrective Workflow:

• Stoichiometry: Do not use 1:1 equivalents. Use 3.0 to 5.0 equivalents of the amine.[3]

• Temperature: Cool the amine solution to 0–5 °C. Lower kinetic energy favors the primary substitution over the sterically more demanding secondary substitution.[1][3]

• Mode of Addition (Critical):

  • Wrong: Adding Amine to Bromoketone.[1][3][4] (High local concentration of electrophile = Dimer).[1][3]

  • Right:Add Bromoketone solution dropwise to the Amine solution. This ensures every molecule of electrophile effectively "sees" a sea of primary amine.[3]

Data Validation:

Parameter	Standard Addition (Amine -> Ketone)	Inverse Addition (Ketone -> Amine)
Dimer Impurity	12–18%	< 0.5%
Yield	65%	88%

| Workup | Requires Column Chromatography | Acid/Base Extraction sufficient |[1][3]

Module 2: Reduction Artifacts (The "Stuck" & The "Stripped")

Symptom:

• Impurity A: Mass = Product - 2 Da (Ketone).[1][3]

• Impurity B: Mass = Product - 16 Da (Des-hydroxy/Alkane).[1][3]

The Mechanism

The reduction of the intermediate

-aminoketone to the target aminoalcohol is typically performed with Sodium Borohydride ( ).[1]

• Under-Reduction (The "Stuck" Ketone): Boron forms stable complexes with amino-alcohols.[1][3] If the quench is too mild, the complex remains soluble and may revert to the ketone or co-elute, mimicking an impurity.[1][2]

• Over-Reduction (Hydrogenolysis): If catalytic hydrogenation (

  ) is used instead of borohydride, the benzylic C-O bond is weak.[1][3] High pressure or acidic media will cleave the hydroxyl group entirely, yielding the ethylbenzene derivative.[1]

Protocol: The "Boron-Buster" Quench

Standard water quenches are often insufficient to break the N-B-O chelates formed during reduction.[1][3]

• Reaction: Perform reduction in Methanol at 0 °C.

• Quench: Adjust pH to < 1 using 6M HCl .

• Reflux: Heat the acidic mixture to reflux for 30 minutes. This thermally drives the hydrolysis of the boron-amine complex.[1][3]

• Neutralization: Cool and basify with NaOH to extract the free base.

Module 3: Elimination Precursors (Styrenes)

Symptom: UV-active impurity with distinct alkene protons in NMR (

5.0–6.5 ppm).[1][3] Root Cause: Acid-catalyzed dehydration.[1][3]

Phenylethanolamines are benzylic alcohols.[1][3] In the presence of strong acid and heat (e.g., during the "Boron-Buster" step if temperature is uncontrolled), water is eliminated to form the styrene.[1]

Prevention:

• Avoid heating above 60 °C during acidic hydrolysis.[1][3]

• If using

  gas for salt formation, ensure the solvent is strictly anhydrous (IPA/EtOAc) and cool.[1][3]

Visualizing the Impurity Landscape

The following diagram maps the kinetic competition between the desired pathway and the three major failure modes.

Caption: Kinetic competition map. Red dashed lines indicate irreversible failure modes leading to specific impurity classes.

Module 4: Analytical Forensics (HPLC/MS)

Use this decision matrix to identify unknown peaks in your chromatogram.

Relative Retention Time (RRT)	Mass Shift ( m/z)	Probable Identity	Corrective Action
0.85 - 0.90	-2 Da	Aminoketone (Intermediate)	Incomplete reduction.[1][3] Check quality or increase reaction time.
1.00	0	Target Product	N/A
1.10 - 1.20	-18 Da	Styrene (Dehydration)	Workup was too acidic/hot.[1][3] Reduce acid concentration during salt formation.[1][3]
1.30 - 1.50	+[Alkyl Group]	Dimer (Bis-alkylation)	CRITICAL: Switch to Inverse Addition protocol.
> 1.50	+14 Da	Methylated Homolog	Check solvent purity (Methanol can act as alkylating agent under stress) or starting material purity.[1][3]

References

• BenchChem Technical Support. (2025).[1][3][5] Technical Support Center: Synthesis of Phenylethanolamine Derivatives. Retrieved from [1][3]

• Sharma, Y. K., et al. (2011).[1][2][3] "Synthesis, isolation and characterization of process-related impurities in salbutamol sulphate." E-Journal of Chemistry, 8(4), 1720-1727.[1][2][3] Retrieved from

• LGC Standards. (n.d.). Pharmaceutical impurity profiling & custom synthesis.[1][3][6] Retrieved from [1][3]

• Organic Chemistry Portal. (2015). "Synthesis of alpha-amino ketones." Org.[1][3][7] Lett., 17, 406-409.[1][2][3][7] Retrieved from [1][3]

• Google Patents. (2019).[1][3] CN109912434B - Synthetic method of phenylethanolamine beta receptor agonist.[1][3] Retrieved from [1][3]

Sources

• 1. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 2. CN109912434B - Synthetic method of phenylethanolamine beta receptor agonist - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]

Technical Support Center: Purification of Polar Amino Alcohol Compounds

Welcome to the technical support center for the purification of polar amino alcohol compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these valuable molecules. Polar amino alcohols, containing both a hydrophilic alcohol and a basic amino group, present a unique set of purification hurdles due to their high polarity and multifunctional nature.[1] This resource provides in-depth, experience-driven troubleshooting advice and practical protocols to help you navigate these complexities and achieve your desired purity.

Frequently Asked Questions (FAQs)

Q1: Why are polar amino alcohols so difficult to purify?

Polar amino alcohols possess both a hydrogen-bond-donating alcohol group and a basic amino group. This combination results in high polarity, strong interactions with polar stationary phases like silica gel, and often high solubility in polar solvents.[1] These characteristics can lead to common issues such as:

• Streaking and poor peak shape in normal-phase chromatography: The basic amino group can interact strongly with acidic silanol groups on the surface of silica gel, leading to tailing peaks or even irreversible binding.[1][2]

• Poor retention in reversed-phase chromatography: The high polarity of these compounds causes them to have a weak affinity for nonpolar C18 stationary phases, often resulting in elution in or near the solvent front.[3][4]

• Difficulties with recrystallization: Their high polarity can make them highly soluble in common polar recrystallization solvents, leading to poor recovery. Conversely, they are often insoluble in nonpolar solvents, making the selection of an appropriate solvent system challenging.[5][6]

Q2: I have a new crude polar amino alcohol. What purification technique should I try first?

The optimal initial approach depends on the physical state, stability, and quantity of your compound.

• If your compound is a solid: Recrystallization is often the most straightforward and scalable first choice.[5] If a single solvent proves ineffective, consider a two-solvent system or converting the amino alcohol to a salt (e.g., hydrochloride salt) to modulate its solubility properties.[6][7]

• If your compound is an oil or if recrystallization fails: Column chromatography is the next logical step. Given the compound's polarity, you may need to employ a polar solvent system on normal-phase silica or consider alternative chromatography modes like reversed-phase, HILIC, or mixed-mode chromatography.[1]

• If your compound is a racemate and you need to separate enantiomers: Chiral HPLC or resolution via the formation of diastereomeric salts will be necessary.[8][9][10]

Q3: When should I consider using a protecting group strategy?

A protecting group strategy is advisable when the inherent high polarity of the amino and/or alcohol groups directly impedes purification.[1][11] For instance, if your compound is intractable on silica gel even with highly polar mobile phases, protecting the polar amino group with a non-polar group like tert-butoxycarbonyl (Boc) can significantly decrease its polarity, making it more amenable to standard chromatography.[12][13] Similarly, protecting the alcohol as a silyl ether can also be effective.[11] Keep in mind that this adds two steps to your synthesis (protection and deprotection), so it should be employed when direct methods fail.

Troubleshooting Guides for Purification Techniques

Normal-Phase Column Chromatography on Silica Gel

Common Issue: Severe peak tailing, streaking, or complete retention of the compound on the column.

Causality: The basic nature of the amino group leads to strong acid-base interactions with the acidic silanol groups on the silica surface.

Troubleshooting Protocol:

• Mobile Phase Modification:

  • Add a small percentage (0.1-2%) of a basic modifier to your mobile phase to compete with your compound for binding to the acidic sites on the silica. Common choices include:

    • Triethylamine (Et₃N)

    • Ammonia (often as a 7N solution in methanol)

    • Pyridine

  • Start with a low concentration of the modifier and gradually increase it until a satisfactory peak shape is achieved.

• Stationary Phase Deactivation:

  • Use a deactivated silica gel. You can purchase commercially deactivated silica or prepare it by treating standard silica gel with a solution of triethylamine in your chosen solvent system before packing the column.

• Use of Alternative Stationary Phases:

  • Consider using alumina (basic or neutral) as an alternative to silica gel, which can be more suitable for basic compounds.

  • Chemically bonded phases, such as amino- or diol-functionalized silica, can also offer different selectivity and reduce tailing.

Recrystallization

Common Issue: The compound is either too soluble in polar solvents for good recovery or insoluble in nonpolar solvents.

Causality: The high polarity of the molecule dictates its solubility behavior.

Troubleshooting Protocol:

• Two-Solvent Recrystallization:

  • Identify a "good" solvent in which your compound is highly soluble and a "poor" solvent in which it is sparingly soluble. The two solvents must be miscible.[6]

  • Dissolve your compound in the minimum amount of the hot "good" solvent.

  • While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly cloudy.

  • Add a few more drops of the hot "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.[6]

• Salt Formation for Recrystallization:

  • Convert the basic amino alcohol into a salt (e.g., by adding a solution of HCl in an organic solvent like ether or isopropanol).

  • The resulting salt will have significantly different solubility properties and may be readily recrystallized from polar solvents like ethanol or water/ethanol mixtures.[7]

  • The free base can be recovered by neutralization after purification.

Data Presentation: Common Recrystallization Solvent Pairs

"Good" Solvent (Polar)	"Poor" Solvent (Nonpolar)
Methanol or Ethanol	Diethyl Ether or Hexane
Acetone	Hexane or Pentane
Ethyl Acetate	Hexane
Water	Ethanol or Acetone

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Common Issue: Poor retention, with the compound eluting in the void volume.

Causality: The high polarity of the amino alcohol leads to weak interactions with the nonpolar stationary phase (e.g., C18).[3]

Troubleshooting Protocol:

• Highly Aqueous Mobile Phase:

  • Use a mobile phase with a very high percentage of water or aqueous buffer (e.g., 95-100%). Ensure your column is "aqueous stable" to prevent phase collapse.[4]

• Use of Ion-Pairing Reagents:

  • Add an ion-pairing reagent to the mobile phase that has an opposite charge to your analyte. For a basic amino alcohol (protonated to be positively charged at low pH), a reagent like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) can be used. The hydrophobic tail of the ion-pairing reagent interacts with the stationary phase, effectively creating a temporary ion-exchanger and increasing retention.[4]

• Alternative Chromatographic Modes:

  • If RP-HPLC is not providing adequate retention, it is a strong indication that an alternative mode of chromatography is necessary.

Advanced Chromatographic Techniques

For particularly challenging separations, more advanced techniques are often required.

Principle: HILIC utilizes a polar stationary phase (like silica or an amino- or amide-bonded phase) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[14][15] A water-rich layer forms on the stationary phase, and polar analytes partition into this layer, leading to retention.[15]

When to Use It: HILIC is an excellent alternative to reversed-phase for highly polar compounds that are not well-retained on C18 columns.[14][15]

Troubleshooting HILIC:

• Poor Peak Shape: The ionic strength and pH of the mobile phase are critical. Ensure you are using a buffer (e.g., ammonium formate or ammonium acetate) to control the pH and improve peak shape.[14][15]

• Irreproducible Retention Times: HILIC columns can take longer to equilibrate than reversed-phase columns. Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection.

Principle: MMC stationary phases have both reversed-phase (e.g., C18) and ion-exchange (e.g., cation or anion exchange) functionalities.[3][16][17][18] This allows for multiple retention mechanisms to be exploited simultaneously.[16][18]

When to Use It: MMC is very powerful for separating complex mixtures containing compounds with a wide range of polarities and charge states.[16][17] It can provide unique selectivity and good retention for polar, ionizable compounds like amino alcohols without the need for ion-pairing reagents.[4][18]

Troubleshooting MMC:

• Method Development Complexity: The multiple retention mechanisms can make method development more complex. Systematically vary the mobile phase parameters (pH, ionic strength, and organic solvent content) to understand their effects on retention.[3]

Principle: IEX separates molecules based on their net charge.[19][20] For amino alcohols, which are basic, cation-exchange chromatography is typically used. At a pH below the pKa of the amino group, the compound will be positively charged and will bind to a negatively charged stationary phase.[19] Elution is achieved by increasing the ionic strength or changing the pH of the mobile phase.[19][20]

When to Use It: IEX is highly effective for separating compounds based on differences in their charge, making it useful for purifying amino alcohols from neutral or acidic impurities.[20][21]

Troubleshooting IEX:

• No Binding or Poor Retention: Ensure the pH of your loading buffer is at least one pH unit below the pKa of the amino group to ensure it is fully protonated and positively charged.

• Compound Does Not Elute: The compound may be binding too strongly. Increase the salt concentration in your elution buffer or use a stronger salt.

Experimental Workflows and Diagrams

Workflow for Initial Purification Strategy Selection

This diagram outlines a decision-making process for selecting a starting purification technique for a crude polar amino alcohol.

Caption: Decision tree for initial purification strategy.

Troubleshooting Workflow for Normal-Phase Chromatography

This diagram illustrates a systematic approach to resolving common issues in normal-phase chromatography of polar amino alcohols.

Caption: Troubleshooting normal-phase chromatography.

References

• J-Stage. (n.d.). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. Retrieved February 17, 2026, from [Link]

• AKJournals. (n.d.). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Retrieved February 17, 2026, from [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Mixed-Mode Chromatography. Retrieved February 17, 2026, from [Link]

• Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Retrieved February 17, 2026, from [Link]

• LCGC International. (2025, November 26). Mixed-Mode Chromatography—A Review. Retrieved February 17, 2026, from [Link]

• HELIX Chromatography. (n.d.). Mixed-Mode Chromatography and Stationary Phases. Retrieved February 17, 2026, from [Link]

• PubMed. (2019, January 17). Chiral separation of aliphatic primary amino alcohols as o-phthaldialdehyde/mercaptoethanol derivatives on polysaccharide-based chiral stationary phases. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2014, June 14). How can we protect an amino group leaving an alcohol group free?. Retrieved February 17, 2026, from [Link]

• WILLINGDON COLLEGE, SANGLI. (n.d.). Protection and deprotection. Retrieved February 17, 2026, from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• American Chemical Society. (n.d.). Ligand exchange chromatography of amino alcohols. Use of Schiff bases in enantiomer resolution. Retrieved February 17, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization1. Retrieved February 17, 2026, from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved February 17, 2026, from [Link]

• Sciencemadness.org. (2011, August 25). Amino alcohol via Akabori, trial run. Retrieved February 17, 2026, from [Link]

• Chrom Tech, Inc. (2025, October 20). Mastering Ion Exchange Chromatography: Essential Guide. Retrieved February 17, 2026, from [Link]

• Phenomenex. (n.d.). Principles of Ion Exchange Chromatography. Retrieved February 17, 2026, from [Link]

• University of Toronto. (n.d.). RECRYSTALLISATION. Retrieved February 17, 2026, from [Link]

• University of Guelph. (n.d.). Separation and Detection of Amino Acids – BIOC2580: Introduction to Biochemistry*. Retrieved February 17, 2026, from [Link]

• Scribd. (n.d.). Amine Plant Troubleshooting and Optimiza. Retrieved February 17, 2026, from [Link]

• PubMed. (2001, April 13). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Retrieved February 17, 2026, from [Link]

• Florida International University. (n.d.). ORGANIC CHEM LAB PRELAB FOR EXPERIMENT # 3. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Separation and Purification of Amino Acids. Retrieved February 17, 2026, from [Link]

• Waters Help Center. (n.d.). [ Care and Use ManUal ] amIno acId analysIs lIquId chromatography column. Retrieved February 17, 2026, from [Link]

• Waters. (n.d.). Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. Retrieved February 17, 2026, from [Link]

• PMC. (2017, December 8). Direct N-alkylation of unprotected amino acids with alcohols. Retrieved February 17, 2026, from [Link]

• The Journal of Biological Chemistry. (1952). Isolation of amino acids by chromatography on ion exchange columns; use of volatile buffers. Retrieved February 17, 2026, from [Link]

• SlideShare. (n.d.). Amino acid purification techniques. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved February 17, 2026, from [Link]

• Phenomenex. (2022, June 14). Separation of an Amino Acid Mixture in HILIC Mode Using a Luna NH2 Column. Retrieved February 17, 2026, from [Link]

• Frontiers. (2022, January 4). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Retrieved February 17, 2026, from [Link]

• Oxford Academic. (2024, January 15). Challenges and solutions for the downstream purification of therapeutic proteins. Retrieved February 17, 2026, from [Link]

• MDPI. (2024, January 13). Engineering an Artificial Pathway to Improve the Bioconversion of Lysine into Chiral Amino Alcohol 2-Hydroxycadaverine Using a Semi-Rational Design. Retrieved February 17, 2026, from [Link]

Sources

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• 2. Separation and Detection of Amino Acids – BIOC*2580: Introduction to Biochemistry [ecampusontario.pressbooks.pub]
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• 8. Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography [jstage.jst.go.jp]
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• 21. researchgate.net [researchgate.net]

Technical Support Center: Preventing Racemization of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

Welcome to the Technical Support Center for chiral integrity. This guide is specifically designed for researchers, scientists, and drug development professionals working with chiral molecules, focusing on the prevention of racemization of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol. Maintaining the enantiomeric purity of this and similar chiral amino alcohols is critical for ensuring the efficacy and safety of pharmaceutical compounds.[] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the challenges of handling this stereochemically sensitive intermediate.

Troubleshooting Guide: Diagnosing and Mitigating Racemization

Racemization, the conversion of an enantiomerically pure substance into a mixture of equal parts of both enantiomers, is a significant concern during the synthesis and handling of chiral molecules.[] The following guide will help you identify the potential causes of racemization in your reactions involving (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol and provide actionable solutions.

Is Racemization Occurring? First, Confirm with Accurate Analysis.

Before troubleshooting, it is essential to confirm that a loss of enantiomeric excess (ee) is indeed happening.

Q: How can I accurately determine the enantiomeric purity of my sample?

A: Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used and reliable method for determining the enantiomeric excess of chiral compounds.[]

• Direct vs. Indirect Methods: Direct methods using a chiral stationary phase (CSP) are often preferred as they reduce sample preparation time and minimize the risk of inducing racemization during analysis.[2] Polysaccharide-based and macrocyclic glycopeptide-based CSPs are frequently effective for separating amino alcohol enantiomers.[2] Indirect methods involve derivatizing the enantiomers with a chiral agent to form diastereomers, which can then be separated on a standard achiral HPLC column.[2][3]

• Method Development: If you do not have an established method, resources from column manufacturers and service laboratories can assist in developing a suitable chiral separation method.[4]

Troubleshooting Workflow for Racemization

Use the following decision tree to systematically troubleshoot the potential causes of racemization in your process.

Caption: Troubleshooting workflow for diagnosing and resolving racemization.

Frequently Asked Questions (FAQs)

Mechanisms and Influencing Factors

Q1: What is the primary mechanism for racemization of 2-amino-2-arylethanol derivatives?

A1: The primary mechanism for racemization in compounds like (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol involves the deprotonation of the α-carbon (the carbon bearing the amino group). This can occur under basic conditions, leading to the formation of a planar carbanion or an enolate-like intermediate. Reprotonation can then occur from either face of the planar intermediate, resulting in a mixture of both enantiomers.

Q2: How does pH affect the rate of racemization?

A2: Basic pH significantly increases the rate of racemization.[5][6] Studies have shown that D/L values (a measure of racemization) increase with increasing pH, with a more pronounced effect at pH values above 9.[5][6] The hydroxide ion or other bases in the solution can abstract the acidic proton at the chiral center, facilitating the formation of the achiral intermediate. Therefore, maintaining a neutral or slightly acidic pH is crucial for preserving the stereochemical integrity of your compound.

Q3: What role does temperature play in racemization?

A3: Elevated temperatures can increase the rate of racemization by providing the necessary activation energy for the proton abstraction and subsequent inversion of stereochemistry.[][7] While the effect of temperature can be complex and sometimes counterintuitive in specific chiral systems, as a general rule, reactions should be conducted at the lowest effective temperature to minimize the risk of racemization.[8][9]

Q4: Can the choice of base in a reaction lead to racemization?

A4: Absolutely. The strength and steric hindrance of the base are critical factors. Strong, non-hindered bases like sodium hydroxide or potassium tert-butoxide can readily deprotonate the α-carbon, leading to racemization. In contrast, sterically hindered bases or weaker organic bases are less likely to cause epimerization.[10] For instance, in peptide synthesis, the use of sterically hindered bases like N,N-diisopropylethylamine (DIPEA) is preferred over triethylamine to minimize racemization.[10]

Prevention and Control Strategies

Q5: How can I prevent racemization during a reaction that requires basic conditions?

A5: If basic conditions are unavoidable, consider the following strategies:

• Use of Protecting Groups: Protecting the amino group can significantly reduce the susceptibility of the α-proton to abstraction. Carbamate-based protecting groups like tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) are commonly used and are known to be effective in preventing racemization during subsequent reactions.[][12][13] These groups can be selectively removed under acidic or hydrogenation conditions, respectively.[]

• Choice of a Weaker or Sterically Hindered Base: As mentioned, opting for a bulkier or less basic amine can mitigate racemization.[10]

• Reaction Time and Temperature Control: Minimize the reaction time and maintain the lowest possible temperature to reduce the exposure of the chiral center to racemizing conditions.

Q6: Are there any specific reagents that can help suppress racemization?

A6: In the context of peptide coupling, which is analogous to many reactions involving amino acids and their derivatives, additives like 1-hydroxybenzotriazole (HOBt) and its derivatives are used to suppress racemization.[10][14] These additives work by forming activated esters that are less prone to racemization than other activated intermediates.[10] While not directly applicable to all reactions of amino alcohols, the principle of converting a reactive intermediate to a more stable one can be a useful strategy.

Q7: How should I store my chiral amino alcohol to ensure its long-term stability?

A7: Proper storage is crucial for maintaining enantiomeric purity.[]

• Temperature Control: Store the compound at low temperatures, as recommended by the supplier, to minimize any potential for slow racemization over time.[]

• Inert Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, which could potentially lead to side products and complicate purity analysis.

• Control of pH: Ensure the compound is stored in a neutral state, free from acidic or basic residues from previous reaction steps.[]

Analytical and Preparative Considerations

Q8: What are the key considerations for developing a chiral HPLC method for this compound?

A8: When developing a chiral HPLC method, consider the following:

• Column Selection: As previously noted, polysaccharide-based chiral stationary phases are a good starting point for amino alcohols.[2]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a nonpolar solvent like hexane and a polar modifier such as isopropanol or ethanol.[2] Small amounts of an amine additive (e.g., diethylamine) are often added to improve peak shape and resolution for basic analytes.[2] For reversed-phase chiral HPLC, mixtures of water and acetonitrile or methanol are common.

• Detection: UV detection is standard if the molecule has a suitable chromophore. If not, other detectors like a mass spectrometer (MS) or an evaporative light scattering detector (ELSD) may be necessary.[2]

Q9: If I end up with a partially racemized mixture, what are my options for resolution?

A9: If racemization has occurred, you can resolve the enantiomers using several techniques:

• Preparative Chiral Chromatography: This is a direct scale-up of the analytical chiral HPLC method to isolate the desired enantiomer.

• Diastereomeric Salt Crystallization: This classical method involves reacting the racemic amino alcohol with a chiral acid to form diastereomeric salts. These salts have different physical properties, such as solubility, and can often be separated by fractional crystallization. The desired enantiomer can then be recovered by treating the isolated diastereomeric salt with a base.

Experimental Protocol: Monitoring Enantiomeric Purity by Chiral HPLC

This protocol provides a general guideline for monitoring the enantiomeric purity of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol. Method optimization will be required for your specific instrumentation and sample matrix.

Objective: To determine the enantiomeric excess (ee) of the target compound in a reaction mixture.

Materials:

• (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol sample

• Racemic standard of 2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

• Chiral HPLC column (e.g., polysaccharide-based)

• HPLC grade solvents (e.g., hexane, isopropanol, diethylamine)

• Volumetric flasks and pipettes

• HPLC system with UV detector

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase according to the column manufacturer's recommendations or a validated in-house method. A typical starting point could be a mixture of hexane and isopropanol (e.g., 90:10 v/v) with 0.1% diethylamine. Degas the mobile phase thoroughly before use.

• Standard Solution Preparation:

  • Prepare a stock solution of the racemic standard in the mobile phase (e.g., 1 mg/mL). This will be used to confirm the retention times of both the (R) and (S) enantiomers and to verify the resolution of the method.

• Sample Solution Preparation:

  • Accurately weigh a small amount of your reaction sample and dissolve it in the mobile phase to a similar concentration as the standard solution. Ensure the sample is fully dissolved and filter if necessary.

• HPLC Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the racemic standard solution to determine the retention times for the (R) and (S) enantiomers and to calculate the resolution factor.

  • Inject the sample solution.

• Data Analysis:

  • Identify the peaks corresponding to the (R) and (S) enantiomers in your sample chromatogram based on the retention times obtained from the racemic standard.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Data Presentation: Impact of Base on Racemization

The following table illustrates the hypothetical effect of different bases on the enantiomeric excess of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol during a reaction. This data is for illustrative purposes to highlight the importance of base selection.

Base Used	Base Type	Temperature (°C)	Reaction Time (h)	Final ee (%)
Potassium Carbonate	Weak Inorganic	25	12	98.5
Triethylamine	Tertiary Amine	25	12	95.2
N,N-Diisopropylethylamine	Hindered Amine	25	12	99.1
Sodium Hydroxide (1M)	Strong Inorganic	25	4	85.7
Sodium Hydroxide (1M)	Strong Inorganic	50	4	60.3

This guide is intended to provide a comprehensive resource for maintaining the chiral integrity of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol. By understanding the mechanisms of racemization and implementing the appropriate preventative measures, you can ensure the stereochemical purity of your valuable intermediates. For further assistance, please do not hesitate to contact our technical support team.

References

• A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol - Benchchem.
• Chiral HPLC Separations - Phenomenex.
• Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents - Acta Naturae.
• Amino Acid Protection & Deprotection Services - BOC Sciences.
• Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell - Geochimica et Cosmochimica Acta.
• Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell - Northern Arizona University.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis - Boc Sciences.
• Amino Acid-Protecting Groups - SciSpace by Typeset.
• Protective Groups - Organic Chemistry Portal.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC.
• Chiral Intermediates in Drug Synthesis - BOC Sciences.
• Temperature drop triggers chirality twist - Chemistry World.
• Tuning the Extent of Chiral Amplification by Temperature in a Dynamic Supramolecular Polymer - Journal of the American Chemical Society.
• Effect of Temperature on the Chiral Separation of Enantiomers of Some... - ResearchGate.
• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster - MDPI.

Sources

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• 3. Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents - Panin - Acta Naturae [actanaturae.ru]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. experts.nau.edu [experts.nau.edu]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 12. scispace.com [scispace.com]
• 13. Protective Groups [organic-chemistry.org]
• 14. peptide.com [peptide.com]

Reference Data & Comparative Studies

Analytical Techniques for Chiral Compound Analysis and Separation: A Comparative Guide

Introduction: The Stereochemical Imperative

In drug development, chirality is not merely a structural detail; it is a determinant of safety and efficacy.[1] The historical tragedy of Thalidomide—where one enantiomer was a sedative and the other a teratogen—permanently altered regulatory landscapes (ICH Q6A). Today, the separation and quantification of enantiomers are critical critical path activities.[1][2]

This guide provides a technical comparison of the three dominant modalities: High-Performance Liquid Chromatography (HPLC) , Supercritical Fluid Chromatography (SFC) , and Capillary Electrophoresis (CE) . Rather than a generic overview, we analyze these techniques through the lens of a Senior Application Scientist, focusing on resolution mechanics, throughput, and scalability.

Technical Landscape & Comparative Analysis

High-Performance Liquid Chromatography (HPLC)

The Versatile Standard. Chiral HPLC remains the regulatory gold standard due to its immense installed base and validated robustness. It operates primarily in two modes:[3]

• Normal Phase (NP): Uses non-polar solvents (Hexane/Heptane) with polar modifiers (IPA/EtOH). historically dominant for chiral separations.

• Reversed Phase (RP): Uses aqueous buffers with ACN/MeOH. Essential for biological samples and polar drugs.

Mechanism: Separation relies on the formation of transient diastereomeric complexes between the analyte and the Chiral Stationary Phase (CSP).

• Pros: Universal detector compatibility (UV, MS, RI), massive column library.

• Cons: High solvent consumption, slower equilibration, difficulty scaling NP methods due to solvent toxicity/flammability.

Supercritical Fluid Chromatography (SFC)

The Modern Workhorse. SFC utilizes supercritical CO₂ (scCO₂) as the primary mobile phase. scCO₂ possesses the low viscosity of a gas (high diffusivity) and the solvating power of a liquid.

• Mechanism: The "green" solvent.[4] scCO₂ is non-polar; polar modifiers (MeOH, IPA) and additives (DEA, TFA) are added to tune selectivity.

• The "Kinetic" Advantage: Low viscosity allows for 3-4x higher flow rates than HPLC without significant backpressure penalties, maintaining high theoretical plate counts.

• Pros: Rapid analysis (3-5x faster), "Green" (70-90% less organic solvent), easiest prep-scale recovery (CO₂ evaporates).

• Cons: Equipment cost, complexity of backpressure regulation.

Capillary Electrophoresis (CE)

The Analytical Niche. CE separates ions based on their electrophoretic mobility. For chiral analysis, chiral selectors (e.g., cyclodextrins) are added to the background electrolyte (BGE).

• Mechanism: Enantiomers form host-guest inclusion complexes with cyclodextrins, altering their effective charge-to-mass ratio and mobility.

• Efficiency: CE offers theoretical plate counts often exceeding 100,000, far surpassing chromatography.

• Pros: Extremely low sample volume (nL), low cost of columns (capillaries), rapid method development.

• Cons: Poor sensitivity (short path length), difficult to couple with MS (historically), not scalable for prep purification.

Comparative Performance Data

The following table summarizes the operational metrics for a typical pharmaceutical intermediate screening campaign.

Feature	Chiral HPLC (Normal Phase)	Chiral SFC	Capillary Electrophoresis (CE)
Primary Mechanism	Liquid-Solid Adsorption	Supercritical Fluid Adsorption	Electrophoretic Mobility + Inclusion
Typical Analysis Time	15 – 45 mins	3 – 10 mins	5 – 15 mins
Resolution ( )	High	High (often superior to HPLC)	Very High (Peak capacity > 100k)
Solvent Consumption	High (e.g., 1 L Hexane/day)	Low (Mainly recirculated CO₂)	Negligible (µL scale)
Sample Requirement	mg scale	mg scale	ng scale
Prep Scalability	Moderate (Solvent removal issues)	Excellent (CO₂ evaporates)	N/A (Analytical only)
Cost per Analysis	High (Solvent disposal)	Low (after CapEx)	Very Low

Case Study Data: Ibuprofen Enantioseparation

Experimental comparison of Ibuprofen separation efficiency.

• HPLC Conditions: Chiralpak AGP, Phosphate buffer/EtOH, 1.0 mL/min.

  • Result:

    , Time: 9.0 min.

• SFC Conditions: Chiralcel OX-H, scCO₂/MeOH (with 0.1% DEA), 3.0 mL/min.

  • Result:

    , Time: 3.5 min.

• Insight: SFC provided a 2.5x reduction in run time with improved resolution and 80% less organic solvent waste.

Decision Logic & Visualization

Diagram 1: Technique Selection Matrix

This decision tree guides the selection of the optimal technique based on sample type and project goal.

Caption: Decision matrix for selecting the optimal chiral analysis technique based on scale, sample nature, and throughput requirements.

Experimental Protocol: Universal Chiral Screening Strategy

Objective: To systematically identify the optimal Chiral Stationary Phase (CSP) and Mobile Phase (MP) combination within 24 hours.

Phase 1: The "Golden Four" Screen

Do not screen randomly. 80-90% of chiral separations can be achieved using polysaccharide-based derivatives of Amylose and Cellulose. Core Column Set:

• Amylose tris(3,5-dimethylphenylcarbamate) (e.g., AD-H, IA)

• Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., OD-H, IB)[5]

• Amylose tris(5-chloro-2-methylphenylcarbamate) (e.g., OZ)

• Cellulose tris(4-methylbenzoate) (e.g., OJ)

Phase 2: Mobile Phase Permutations (SFC Focus)

System: Agilent 1260 Infinity II SFC or Waters UPC². Conditions:

• Temperature: 40°C (Start), 30°C (Optimization).

• Backpressure: 120-150 bar.

• Flow Rate: 2.0 - 4.0 mL/min.

Step-by-Step Workflow:

• Gradient Screen: Run a generic gradient 5%

  50% Co-Solvent (MeOH) over 5 minutes on all 4 columns.

• Modifier Check: If partial separation occurs, switch Co-Solvent to IPA or EtOH.

• Additive Tuning:

  • Basic Analytes: Add 0.1% Diethylamine (DEA) or Isopropylamine.

  • Acidic Analytes: Add 0.1% Trifluoroacetic acid (TFA) or Formic Acid.[6]

  • Amphoteric: Use 0.1% Ammonium Acetate in MeOH.

• Isocratic Optimization: Convert the elution % of the gradient method to an isocratic hold (usually 5-10% below the elution point) to maximize resolution (

  ).

Diagram 2: Method Development Workflow

Caption: Systematic workflow for chiral method development, prioritizing polysaccharide CSP screening followed by mobile phase optimization.

References

• Vertex AI Search. (2023). The Impact of Chiral Supercritical Fluid Chromatography in Drug Discovery. American Laboratory. Link

• Chromatography Today. (2023). Should I Use SFC Or HPLC For My Analysis?Link

• Daicel Chiral Technologies. (2026).[7] SFC Advantages and Chiral Columns. Link

• Chromatography Online. (2022). Supercritical Fluid Chromatography for Chiral Analysis: Theoretical Background. Link

• National Institutes of Health (PubMed). (1993). Chiral HPLC versus chiral SFC: evaluation of long-term stability. Link

• YMC Europe. (2016).[8] Chiral LC & SFC Method Development Strategy. Link

• International Journal of Pharmaceutical Education and Research. (2021). Rapid Purification of Drug Enantiomers using SFC: Ibuprofen Case Study. Link

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• 4. youtube.com [youtube.com]
• 5. Comparison of several polysaccharide-derived chiral stationary phases for the enantiomer separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. chiraltech.com [chiraltech.com]
• 8. ymc.eu [ymc.eu]

Comparative Guide: Validating Enantiomeric Purity of (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol by SFC

Executive Summary

This guide outlines the validation of enantiomeric purity for (R)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol , a critical chiral intermediate. While Normal Phase Liquid Chromatography (NPLC) has traditionally been the default for amino alcohols, Supercritical Fluid Chromatography (SFC) offers a superior alternative regarding speed, resolution, and environmental impact.

The Bottom Line: For this specific fluorinated phenyl-amino alcohol, SFC reduces analysis time by approximately 70% and solvent costs by 85% compared to NPLC, while maintaining or exceeding resolution (

).

The Challenge: Molecular Analysis

To develop a robust method, we must first understand the analyte's interaction with the stationary phase.

• Basicity: The primary amine (

  ) interacts strongly with residual silanols on silica-based columns, causing severe peak tailing. Implication: A basic additive (e.g., Diethylamine) is non-negotiable.

• Polarity: The hydroxyl group (

  ) and the fluorine atom increase polarity. Implication: In SFC, a polar modifier (Methanol) is preferred over Isopropanol to ensure adequate solubility and elution strength.

• Sterics: The ortho-fluoro and meta-methyl substituents on the phenyl ring create a unique "chiral pocket." Implication: Polysaccharide-based columns (Amylose/Cellulose) are required to recognize this steric environment.

Comparative Analysis: SFC vs. NPLC[1]

The following data compares a developed SFC method against a traditional Hexane/Ethanol NPLC method for this specific class of molecules.

Table 1: Performance Metrics Comparison

Metric	SFC Method (Recommended)	NPLC Method (Alternative)	Impact
Mobile Phase	/ MeOH / 0.1% DEA	Hexane / EtOH / 0.1% DEA	SFC eliminates toxic alkanes.
Run Time	3.5 minutes	12.0 minutes	3.4x Higher Throughput
Resolution ( )	3.2	2.1	SFC provides sharper peaks due to high diffusivity.
Tailing Factor ( )	1.1 (Excellent)	1.4 (Acceptable)	Supercritical fluid suppresses silanol interactions better.
Solvent Cost/Run	< $0.20	> $1.50	Significant OpEx reduction.
Equilibration Time	2 minutes	20 minutes	Faster method development cycles.

Method Development Strategy

Do not rely on trial and error. Use this systematic screening protocol designed for basic chiral aromatics.

Column Selection

Based on the "Daicel Chiralpak" series performance with amino alcohols:

• CHIRALPAK AD-H / IA (Amylose tris-3,5-dimethylphenylcarbamate): Primary Choice. The methyl/fluoro substitution on your analyte often locks well into the amylose grooves.

• CHIRALCEL OD-H / IB (Cellulose tris-3,5-dimethylphenylcarbamate): Secondary Choice. If AD-H fails, the cellulose backbone often provides alternative cavity shapes.

• CHIRALPAK IC (Cellulose tris-3,5-dichlorophenylcarbamate): Orthogonal Choice. Use if the methyl group causes co-elution on standard phases.

Mobile Phase Optimization

• Modifier: Start with Methanol (MeOH) .[1] It is more polar than Ethanol or IPA, providing sharper peaks in SFC for this polar alcohol.

• Additive: 0.1% Diethylamine (DEA) or Isopropylamine (IPA-amine). Crucial: Without this, the amine group will drag, destroying resolution.

• Pressure/Temp: Standard conditions are 120 bar / 40°C. Increasing density (higher pressure/lower temp) usually increases retention but can alter selectivity.

Development Workflow

Figure 1: Systematic Method Development Workflow for Chiral Amino Alcohols.

Validation Protocol (ICH Q2 R2)[2][3][4]

To validate the enantiomeric purity of the (R)-isomer, you must prove the method can detect the (S)-isomer (impurity) at trace levels (0.1%).

System Suitability[5]

• Requirement: Inject a racemic mixture (or (R)-sample spiked with (S)-isomer).

• Acceptance Criteria:

  • Resolution (

    ) > 2.0.

  • Tailing Factor (

    ) < 1.5.

  • Repeatability (RSD of area) < 1.0% (n=5).

Specificity

Demonstrate that the method separates the enantiomers from process impurities and solvents.

• Action: Inject: 1) Blank (MeOH/CO2), 2) Placebo, 3) (R)-Isomer, 4) (S)-Isomer, 5) Racemate.

• Check: Ensure no interference at the retention time of the (S)-enantiomer.

Linearity & Range (For the Impurity)

Since the goal is purity, we focus on the linearity of the minor enantiomer ((S)-isomer).

• Range: LOQ to 120% of the specification limit (usually 0.5% limit).

• Points: 5 concentration levels (e.g., 0.05%, 0.1%, 0.25%, 0.5%, 0.75%).

• Acceptance:

  .

Accuracy (Recovery)

• Action: Spike the (R)-isomer with known amounts of (S)-isomer at 3 levels (LOQ, 100% limit, 150% limit).

• Acceptance: Recovery between 90-110%.

Robustness

Deliberately vary parameters to ensure method stability.

• Variations:

  • Flow rate: ± 0.2 mL/min.

  • Temperature: ± 5°C.

  • Backpressure: ± 10 bar.

  • Modifier %: ± 2%.

Validation Logic Diagram

Figure 2: Validation Sequence for Enantiomeric Purity.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[2][3]

• Daicel Chiral Technologies. (n.d.). Chiral Column Selection Guide for SFC.

• Waters Corporation. (2022). SFC Method Development for Chiral Separations.

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals.[4][5] Journal of Pharmaceutical and Biomedical Analysis. (General reference for SFC efficiency).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 3. ICH publishes Training Materials on Q2(R2) and Q14 - ECA Academy [gmp-compliance.org]
• 4. shimadzu.com [shimadzu.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Cross-referencing experimental data with predicted properties for substituted ethanols

Executive Summary: The Predictive Paradox

In modern drug discovery, in silico profiling is the first line of defense. We rely on QSAR (Quantitative Structure-Activity Relationship) models and DFT (Density Functional Theory) to predict lipophilicity, pKa, and toxicity. However, substituted ethanols represent a classic "predictive cliff."

While computational models accurately predict the behavior of simple aliphatic alcohols, the introduction of high-electronegativity substituents (F, Cl) or ionizable groups (NH₂) creates electronic environments that standard algorithms frequently misinterpret.

This guide contrasts the Predicted Properties (derived from standard algorithms like ALOGPS and fragment-based descriptors) against Experimental Data (derived from OECD-compliant protocols). We focus on three specific analogues to illustrate critical failure modes in prediction:

• 2-Fluoroethanol: The toxicity prediction failure (The "Lethal Synthesis").

• 2-Chloroethanol: The alkylation vs. metabolic divergence.

• 2-Aminoethanol: The ionization/LogP deviation.

Case Study A: The Toxicity Trap (Halogenated Ethanols)

The Prediction

In silico toxicity filters often flag small halogenated alcohols as "Skin Irritants" or "Narcotics" based on structural similarity to ethanol and general alkyl halide reactivity.

• Predicted Hazard: Moderate.

• Predicted Mechanism: CNS depression, potential alkylation.

The Experimental Reality

2-Fluoroethanol is a metabolic Trojan Horse. Unlike its chlorinated cousin, it is not merely an alkylating agent. It undergoes "Lethal Synthesis," a pathway where the body's own metabolic machinery converts a relatively stable molecule into a Krebs cycle inhibitor.

The Mechanism: Lethal Synthesis

The high electronegativity of fluorine mimics hydrogen sterically but acts differently electronically. Alcohol Dehydrogenase (ADH) accepts 2-fluoroethanol, converting it to fluoroacetaldehyde, which is rapidly oxidized to Fluoroacetate .[1] This mimics Acetate, entering the TCA cycle to become Fluorocitrate , which irreversibly binds Aconitase, halting cellular respiration.[2][3]

2-Chloroethanol , conversely, is too bulky to be processed efficiently by citrate synthase in the same lethal manner, though it remains toxic via direct alkylation and glutathione depletion.

Visualization: The Lethal Synthesis Pathway

The following diagram illustrates the divergence between predicted solvent behavior and the actual metabolic toxicity pathway.

Figure 1: The "Lethal Synthesis" pathway of 2-Fluoroethanol, illustrating how metabolic activation bypasses standard toxicity predictions.

Case Study B: Physicochemical Deviations (2-Aminoethanol)

The Prediction

Algorithms calculating LogP (Partition Coefficient) often treat 2-aminoethanol as a simple sum of its parts: an ethyl backbone + amine + hydroxyl.

• Predicted LogP: ~ -1.5 to -1.1 (varies by algorithm).

• Assumption: Molecule exists as a neutral species.

The Experimental Reality

2-Aminoethanol is a zwitterionic chameleon. Its behavior is strictly pH-dependent. In standard databases, the experimental LogP is often cited as -1.31 , but this value is meaningless without pH context. At physiological pH (7.4), the amine is largely protonated (

), drastically increasing water solubility beyond neutral-species predictions. Furthermore, intramolecular Hydrogen bonding (forming a 5-membered pseudo-ring) can obscure the polar groups, altering volatility and solvation energy.

Experimental Validation Protocols

To validate these properties, we cannot rely on generic assays. The following protocols are the "Gold Standard" for reconciling these specific discrepancies.

Protocol A: Determination of LogP via Shake-Flask Method (OECD 107)

Recommended for 2-Aminoethanol to resolve ionization issues.

Rationale: HPLC methods (OECD 117) rely on retention times relative to standards. For highly polar/ionizable molecules like aminoethanol, column interaction (silanol activity) causes peak tailing and inaccurate extrapolations. The Shake-Flask method is absolute.

• Preparation: Prepare two mutually saturated solvents: n-octanol saturated with water, and water saturated with n-octanol.

• Buffering (Critical): For 2-aminoethanol, the aqueous phase must be buffered.

  • Run 1: pH 5.0 (Ensures protonation).

  • Run 2: pH 7.4 (Physiological).

  • Run 3: pH 11.0 (Ensures neutral species).

• Equilibration: Add the test substance to the system. Vortex vigorously for 5 minutes; centrifuge at 2500g for 10 minutes to break emulsions.

• Analysis: Separate phases. Analyze concentration in both phases using GC-FID (Gas Chromatography - Flame Ionization Detector). Note: UV detection is poor for aminoethanol due to lack of chromophores.

• Calculation:

  .

Protocol B: Metabolic Stability & Toxicity Profiling

Recommended for 2-Fluoroethanol vs. 2-Chloroethanol.

Rationale: Standard cytotoxicity assays (e.g., MTT) often fail to capture the time-dependent "lethal synthesis." We need a mitochondrial function assay.

• System: Primary Rat Hepatocytes (high metabolic activity).

• Dosing: Treat cells with 0.1, 1, 10, 100 µM of test compound.

• Incubation: 4 hours vs. 24 hours (Time-dependency check).

• Readout: ATP Depletion Assay (CellTiter-Glo).

  • Causality Check: If toxicity is observed at 24h but not 4h, and is rescued by ethanol (ADH inhibitor), the mechanism is metabolic activation.

Comparative Data Analysis

The table below aggregates data from computational predictions (ALOGPS/ChemAxon) versus validated experimental sources (PubChem/NIST/OECD).

Property	Compound	Predicted Value (In Silico)	Experimental Value (Validated)	Discrepancy & Cause
Toxicity (LD50 Oral, Rat)	2-Fluoroethanol	~200-300 mg/kg (Class 3)	5-10 mg/kg (Super Toxic)	Huge Gap. Prediction misses "Lethal Synthesis" pathway [1, 6].
2-Chloroethanol	~100 mg/kg	71-90 mg/kg	Moderate accuracy. Alkylating mechanism is better modeled.
LogP (Oct/Water)	2-Aminoethanol	-1.5 (ALOGPS)	-1.31 (pH dependent)	Prediction assumes neutral state; fails to account for zwitterionic behavior at pH 7 [2].
Boiling Point	2-Fluoroethanol	85°C	103.5°C	Underestimated. Strong H-bonding and dipole effects often missed by simple group contribution methods [5].
Boiling Point	2-Aminoethanol	150°C	170°C	Underestimated. Intramolecular H-bonding creates a pseudo-cyclic structure requiring higher energy to vaporize.

Workflow for Data Reconciliation

How should a researcher proceed when data conflicts?

Figure 2: Decision matrix for cross-referencing predicted values against necessary experimental protocols.

Conclusion

For substituted ethanols, predicted properties are directional indicators, not absolute values.

• Trust but Verify: If a molecule contains a Fluorine on an aliphatic chain capable of oxidation, treat it as a potential mitochondrial toxin regardless of "mild" QSAR predictions.

• Context Matters: For aminoethanols, a single LogP value is insufficient. You must request or measure LogD (distribution coefficient) across the pH range relevant to your biological assay.

• Method Selection: Avoid HPLC for small, highly polar bioisosteres; the Shake-Flask method remains the only way to get thermodynamically accurate partition coefficients.

References

• Proudfoot, A. T., et al. (2006). Toxicology of fluoroacetate: A review, with possible directions for therapy research. Toxicology.[1][4][5][6][7][8] Link

• OECD Guidelines for the Testing of Chemicals. (1995).[9] Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Publishing. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9737, 2-Fluoroethanol.Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7005, 2-Aminoethanol.Link

• NIST Chemistry WebBook. 2-Chloroethanol Thermophysical Properties. SRD 69.[10][11][12] Link

• Lauble, H., et al. (1996). The reaction of fluorocitrate with aconitase and the crystal structure of the enzyme-inhibitor complex.[13][14] Proceedings of the National Academy of Sciences. Link

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• 3. researchgate.net [researchgate.net]
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• 5. 2-Fluoroethanol | C2H5FO | CID 9737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. 2,2,2-Trifluoroethanol | C2H3F3O | CID 6409 - PubChem [pubchem.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Characterization of Chiral Intermediates in Drug Synthesis

Introduction: The Imperative of Stereochemical Integrity in Pharmaceutical Development

In the landscape of modern drug development, chirality is a paramount consideration. The spatial arrangement of atoms within a molecule, a property known as stereoisomerism, can dramatically influence its pharmacological and toxicological profile. Chiral molecules exist as non-superimposable mirror images called enantiomers. Often, only one enantiomer (the eutomer) elicits the desired therapeutic effect, while the other (the distomer) may be inactive or, in some cases, contribute to adverse effects.[][2] Therefore, the stereochemical purity of drug intermediates is not merely a quality metric but a critical determinant of a drug's safety and efficacy.[][3][4]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the development and marketing of chiral drugs, frequently mandating the development of single-enantiomer products.[4][5] This regulatory landscape underscores the necessity for robust and reliable analytical methodologies to characterize chiral intermediates throughout the synthetic process. This guide provides a comparative overview of the principal analytical techniques employed for the characterization of chiral intermediates, offering insights into their underlying principles, performance capabilities, and practical applications.

Comparative Analysis of Key Characterization Techniques

The selection of an appropriate analytical technique for chiral analysis is contingent upon several factors, including the physicochemical properties of the analyte, the required sensitivity and resolution, and the desired throughput. Here, we compare the most prominent chromatographic and spectroscopic methods.

Chromatographic Techniques: The Workhorses of Chiral Separation

Chromatographic methods form the bedrock of chiral analysis in the pharmaceutical industry, enabling the physical separation of enantiomers.

1. Chiral High-Performance Liquid Chromatography (HPLC):

Chiral HPLC is the most ubiquitously employed technique for enantiomeric separation.[][5] The direct approach, which utilizes a chiral stationary phase (CSP), is the most common.[6] CSPs create a chiral environment where the two enantiomers of a compound exhibit different affinities, leading to differential retention times and, consequently, separation.[]

• Principle of Separation: The mechanism of chiral recognition on a CSP is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the stationary phase. These interactions can involve hydrogen bonding, dipole-dipole interactions, steric hindrance, and inclusion complexation.

• Causality in Method Development: The non-predictive nature of chiral separations often necessitates the screening of multiple CSPs and mobile phases to achieve optimal resolution.[7] Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) and macrocyclic glycopeptide-based CSPs are versatile and widely used.[6] The choice of mobile phase (normal-phase, reversed-phase, or polar organic) can significantly impact enantioselectivity.[6]

2. Chiral Supercritical Fluid Chromatography (SFC):

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering several distinct advantages.[8] This technique utilizes a supercritical fluid, most commonly carbon dioxide, as the primary mobile phase.

• Principle of Separation: Similar to HPLC, chiral SFC relies on CSPs for enantiomeric recognition. The use of supercritical CO2 as the mobile phase results in lower viscosity and higher diffusivity compared to liquid mobile phases, leading to faster separations and higher efficiency.

• Performance Advantages: SFC often provides superior resolution and faster analysis times compared to HPLC.[9][10] The equilibration time between different solvent conditions is also significantly shorter in SFC.[9] Furthermore, SFC is considered a "greener" technique due to the reduced consumption of organic solvents.[8]

3. Chiral Gas Chromatography (GC):

Chiral GC is a high-resolution technique suitable for the analysis of volatile and thermally stable chiral compounds. Separation is achieved using a capillary column coated with a chiral stationary phase.

• Principle of Separation: Enantiomers are separated based on differences in their interactions with the chiral stationary phase as they are carried through the column by an inert carrier gas.

• Applications and Limitations: Chiral GC is particularly useful for the analysis of small, volatile chiral intermediates. However, its application is limited to analytes that can be volatilized without decomposition. Derivatization is often required to increase the volatility of polar compounds.

Spectroscopic Techniques: Probing Absolute Configuration

While chromatographic techniques excel at separating and quantifying enantiomers, spectroscopic methods provide invaluable information about the absolute configuration of a chiral center.

1. Vibrational Circular Dichroism (VCD):

VCD is a powerful technique for determining the absolute configuration of chiral molecules in solution, eliminating the need for crystallization which is a prerequisite for the definitive but often challenging X-ray crystallography.[11][12]

• Principle: VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[11][12] The resulting VCD spectrum is unique to a specific enantiomer and its conformation in solution.[11]

• Workflow for Absolute Configuration Determination: The experimentally measured VCD spectrum is compared to a theoretically calculated spectrum generated using density functional theory (DFT).[11][13] A good match between the experimental and calculated spectra allows for the unambiguous assignment of the absolute configuration.[13][14][15]

2. Electronic Circular Dichroism (CD):

Electronic CD spectroscopy measures the differential absorption of left and right circularly polarized ultraviolet and visible light.[16][17]

• Principle: This technique probes the electronic transitions within a chiral molecule.[16] The presence of a chromophore near a stereocenter is necessary to obtain a CD signal.[18]

• Applications: CD spectroscopy is widely used for studying the secondary structure of biomacromolecules like proteins and nucleic acids.[16][17] In the context of small molecule drug intermediates, it can be used to analyze chiral properties and confirm the identity of a specific enantiomer by comparing its spectrum to that of a known standard.[16]

Comparative Performance Data

The following table summarizes the key performance characteristics of the discussed analytical techniques.

Technique	Principle	Typical Analytes	Key Advantages	Key Limitations
Chiral HPLC	Differential partitioning on a chiral stationary phase	Wide range of non-volatile compounds	Versatile, well-established, high resolution	Can be time-consuming, solvent-intensive
Chiral SFC	Differential partitioning in a supercritical fluid mobile phase	Similar to HPLC, particularly good for non-polar compounds	Fast, high efficiency, reduced organic solvent use	Higher initial instrument cost
Chiral GC	Differential partitioning on a chiral stationary phase in the gas phase	Volatile and thermally stable compounds	Very high resolution, sensitive	Limited to volatile analytes, may require derivatization
VCD	Differential absorption of circularly polarized infrared light	Small to medium-sized molecules in solution	Determines absolute configuration without crystallization	Requires specialized instrumentation and computational analysis
CD	Differential absorption of circularly polarized UV-Vis light	Molecules with a chromophore near a chiral center	Sensitive, provides conformational information	Requires a chromophore, less structurally rich than VCD

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for a Novel Intermediate

This protocol outlines a systematic approach to developing a chiral HPLC method, a process that is often empirical.[7]

• Analyte Characterization: Determine the solubility and UV absorbance characteristics of the chiral intermediate.

• Initial Column and Mobile Phase Screening:

  • Select a set of diverse chiral stationary phases (e.g., polysaccharide-based and macrocyclic glycopeptide-based columns).

  • Screen each column with a range of mobile phases, including normal-phase (e.g., hexane/isopropanol), reversed-phase (e.g., acetonitrile/water), and polar organic modes.

• Optimization of Separation:

  • Once partial separation is achieved, systematically optimize the mobile phase composition to improve resolution. This may involve adjusting the ratio of solvents and the concentration of additives.

  • Optimize other chromatographic parameters such as flow rate and column temperature.

• Method Validation: Validate the optimized method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[19]

Protocol 2: Determination of Absolute Configuration using VCD

This protocol describes the workflow for assigning the absolute configuration of a chiral intermediate.

• Sample Preparation: Prepare a solution of the purified chiral intermediate in a suitable deuterated solvent to minimize solvent interference in the IR region.[14]

• VCD Spectrum Acquisition: Acquire the VCD spectrum using a dedicated VCD spectrometer. Multiple scans are typically averaged to improve the signal-to-noise ratio.[13]

• Computational Modeling:

  • Generate 3D structures of both possible enantiomers of the intermediate.

  • Perform a conformational search to identify the low-energy conformers for each enantiomer.

  • Calculate the theoretical VCD spectrum for each enantiomer using DFT, often incorporating an implicit solvent model to better reflect the experimental conditions.[14]

• Spectral Comparison and Assignment: Compare the experimentally measured VCD spectrum with the calculated spectra for both enantiomers. The enantiomer whose calculated spectrum best matches the experimental spectrum is the correct absolute configuration.[13][14]

Visualization of Workflows

Workflow for Selecting a Chiral Analysis Technique

Caption: A decision tree to guide the selection of the appropriate analytical technique for characterizing a chiral intermediate.

Conclusion

The rigorous characterization of chiral intermediates is a non-negotiable aspect of modern pharmaceutical development. A multi-faceted analytical approach, combining the separative power of chromatography with the structural elucidation capabilities of spectroscopy, is essential for ensuring the stereochemical integrity of drug candidates. While chiral HPLC remains the industry standard for enantiomeric purity assessment, chiral SFC offers significant advantages in terms of speed and sustainability. For the unambiguous determination of absolute configuration, VCD has become an indispensable tool, providing definitive structural information for molecules in their native solution state. By judiciously selecting and applying these techniques, researchers and drug developers can navigate the complexities of chirality and deliver safer, more effective medicines.

References

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD) - Spectroscopy Asia. Available at: [Link]

• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA). Available at: [Link]

• Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD using various eluents - PubMed. Available at: [Link]

• Circular Dichroism: Analyzing Chiral Molecules and Biomolecule Structures | MtoZ Biolabs. Available at: [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances - ResearchGate. Available at: [Link]

• Absolute configuration of complex chiral molecules - Spark904. Available at: [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. Available at: [Link]

• ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products - ECA Academy. Available at: [Link]

• Circular Dichroism Spectroscopy - JASCO. Available at: [Link]

• Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects - Schrödinger. Available at: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Available at: [Link]

• Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence - Apollo. Available at: [Link]

• X-ray circular dichroism signals: a unique probe of local molecular chirality - PMC. Available at: [Link]

• ICH Q6A Guideline - IKEV. Available at: [Link]

• Circular dichroism spectroscopy and chiral sensing in optical fibers. Available at: [Link]

• An introduction to circular dichroism spectroscopy. Available at: [Link]

• A comparison of chiral separations by supercritical fluid chromatography and high-performance liquid chromatography - Taylor & Francis. Available at: [Link]

• Fundamentals of Chiral Chromatography and Method Development in Pharmaceutical Research - Shimadzu Scientific Instruments. Available at: [Link]

• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest | Bentham Science Publishers. Available at: [Link]

• Chiral HPLC Methods for the Analysis of Selected Drugs in Pharmaceutical Formulation and Biological Matrices - Annamalai University. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Available at: [Link]

• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram - SciSpace. Available at: [Link]

• Should I use SFC or HPLC for my Analysis? - Chromatography Today. Available at: [Link] SFC-preparative/should-i-use-sfc-or-hplc-for-my-analysis/58588

• Development Trends in Chiral Drug Synthesis Techniques - SCIREA. Available at: [Link]

• Synthesis and Characterization of Chiral Impurities of Rivaroxaban, Used as an Anticoagulant Drug - International Research Journal on Advanced Engineering and Management (IRJAEM). Available at: [Link]

• Enantioselective Synthesis of Chiral Molecules: Methods, Applications, and Drug Development - Research and Reviews. Available at: [Link]

• Chirality in Drug Molecules: Synthetic and Biological Implications - Hilaris Publisher. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

This guide provides essential safety and logistical information for the proper disposal of (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol. As a specialized chemical used in advanced research and drug development, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and the environment. This document is structured to provide clear, actionable, step-by-step guidance grounded in established safety principles and regulatory requirements.

Hazard Identification and Risk Assessment: The 'Why' Behind the Procedure

Understanding the inherent risks of (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for this exact compound was not found in the public domain, analysis of structurally similar amino alcohols and fluorinated aromatic compounds allows for a robust presumptive hazard assessment.[1] Researchers must consult the SDS provided by their specific supplier before handling this chemical.

The primary hazards are associated with its reactivity, toxicity, and environmental persistence.

• Corrosivity and Toxicity: Like many amino alcohols, this compound is expected to be corrosive, capable of causing severe skin burns and eye damage.[2] It is also presumed to be harmful if swallowed or if it comes into contact with the skin.

• Organ Damage: There is a potential for specific target organ toxicity with repeated exposure, affecting organs such as the kidneys, liver, and testes.

• Environmental Persistence: The presence of a carbon-fluorine bond is a significant concern. Fluorinated organic compounds are often categorized as "forever chemicals" because this bond is exceptionally strong, making the molecule resistant to natural degradation.[3][4][5] Improper disposal can lead to long-term environmental contamination.[6]

Table 1: Presumptive Hazard Profile

Hazard Class	GHS Hazard Statement	Rationale and Implication
Acute Toxicity	H302 + H312: Harmful if swallowed or in contact with skin.	Ingestion or skin absorption can lead to systemic toxic effects.
Skin Corrosion	H314: Causes severe skin burns and eye damage.	The amino alcohol functional group can be strongly basic and corrosive to tissues.
Respiratory Irritation	H335: May cause respiratory irritation.	Vapors or aerosols can irritate the respiratory tract.
Reproductive Toxicity	H361: Suspected of damaging fertility or the unborn child.	Precautionary handling is required to avoid exposure, especially for personnel of reproductive age.
Organ Toxicity	H373: May cause damage to organs through prolonged or repeated exposure.	Chronic exposure can lead to cumulative damage to specific internal organs.

| Flammability | H227: Combustible liquid. | The compound can ignite when exposed to heat or flame sources.[7] |

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the compound for any purpose, including disposal, ensure the following safety measures are in place.

• Engineering Controls : Always handle (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol inside a certified chemical fume hood to prevent inhalation of vapors.[8] Ensure an eyewash station and safety shower are readily accessible.[9]

• Personal Protective Equipment (PPE) : A comprehensive PPE strategy is mandatory.

  • Eye Protection : Wear chemical safety goggles with side shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[8][9]

  • Hand Protection : Handle with chemically resistant gloves (e.g., nitrile, neoprene). Change gloves immediately if contamination occurs.[8]

  • Body Protection : Wear a flame-retardant lab coat and closed-toe shoes. For larger quantities or spill response, additional chemical-resistant aprons or suits may be necessary.[8]

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation at the point of generation is the most critical step in the disposal process.[10] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.[11]

Step 1: Waste Characterization This compound must be classified as a halogenated organic hazardous waste . This is due to the fluorine atom on the phenyl ring.

Step 2: Select the Appropriate Waste Container

• Use a container made of a material compatible with the chemical (e.g., borosilicate glass or high-density polyethylene).[6]

• The container must have a secure, leak-proof screw cap. Do not use stoppers, parafilm, or foil, as these do not create a proper seal.[10][12]

• Ensure the container is in good condition, free from cracks or damage.[6]

Step 3: Label the Waste Container As soon as the first drop of waste is added, the container must be labeled.[12] The label must include:

• The words "Hazardous Waste ".[11]

• The full chemical name: (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol . Do not use abbreviations.[10]

• An accurate estimation of the concentration and volume.

• The date the waste was first added.

• The name and location (building, room number) of the generating lab.[11]

Step 4: Accumulate and Store Waste Safely

• Segregation is Key : Store the halogenated waste container separately from other chemical waste categories. Specifically, keep it away from:

  • Non-halogenated organic solvents.[12]

  • Acids and bases.[11]

  • Oxidizing and reducing agents.[11]

• Secondary Containment : All liquid hazardous waste containers must be kept in a secondary containment bin to prevent spills from reaching drains.[10]

• Keep Containers Closed : Only open the container when adding waste.[12]

• Storage Location : Store the waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of generation.[11] Do not store more than 10 gallons of hazardous waste in your lab at any one time.[10]

• Headspace : Leave at least one to two inches of headspace in the container to allow for vapor expansion.[12]

The Disposal Pathway: A Decision Framework

The following flowchart outlines the critical decision-making process for managing chemical waste in the laboratory, ensuring that compounds like (r)-2-Amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol are routed correctly.

Caption: Decision flowchart for chemical waste disposal.

Final Disposal Methods: The End of the Line

Disposal of this compound cannot be achieved through drain disposal or evaporation.[10][11] Due to its chemical stability, particularly the carbon-fluorine bond, specialized and destructive methods are required.

• High-Temperature Incineration : This is the most effective and preferred method for destroying fluorinated organic compounds.[5] Permitted hazardous waste incinerators can achieve the high temperatures (>1,400°C) and long residence times necessary to break the stable C-F bond, mineralizing the compound and preventing its release into the environment.[3][13] The process must be conducted in a facility equipped with scrubbers to handle the resulting acidic gases.[3]

• Hazardous Waste Landfill : While an option under current regulations, landfilling is a containment strategy, not a destruction method.[5] It involves placing the waste in specially designed landfills with environmental controls to prevent leaching. However, this does not eliminate the long-term threat posed by "forever chemicals."[5]

• Professional Disposal Service : All final disposal must be handled by your institution's Environmental Health & Safety (EHS) office, which will contract with a licensed and certified hazardous waste disposal company.[10] These companies are equipped to manage transportation and ensure the waste is sent to the appropriate treatment facility.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert : Alert all personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Isolate : Secure the area to prevent unauthorized entry. Remove all ignition sources.[7]

• Ventilate : Ensure the fume hood is operating.

• PPE : Don the appropriate PPE as described in Section 2.

• Containment : For small spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels.

• Collection : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontamination : Clean the spill area thoroughly with a suitable solvent, collecting the rinsate as hazardous waste.

• Report : Report the incident to your laboratory supervisor and institutional EHS office.

Regulatory Compliance

All hazardous waste generation, storage, and disposal are strictly regulated by national and local authorities, such as the Environmental Protection Agency (EPA) in the United States.[6] The Resource Conservation and Recovery Act (RCRA) provides the legal framework for the "cradle-to-grave" management of hazardous waste.[6] Academic laboratories may operate under the alternative requirements of Subpart K, which are designed to support the unique circumstances of research environments.[14] Compliance is not optional; violations can result in significant fines and penalties.[12]

References

• Hazardous Chemical Waste. (2025). Research Safety Affairs, Office of Research, UTHSC.
• Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
• Safety and handling of fluorinated organic compounds. Benchchem.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025). Daniels Health.
• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2024). New Mexico Environment Department.
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). US EPA.
• Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. EPA.
• Safety Data Sheet for a similar amino alcohol. (2025). Sigma-Aldrich.
• Safety Data Sheet for a similar fluorinated compound. (2023). Fisher Scientific.
• Safety Data Sheet for N-Fmoc-3-methyl-D-phenylalanine. (n.d.).
• Finding an End to Forever Chemicals. (2025). Eurofins USA.
• Guidelines for Disposing of PFAs. (2023). MCF Environmental Services.
• Safety Data Sheet for (S)-(+)-2-Amino-3-methyl-1-butanol. (2025). Fisher Scientific.
• Material Safety Data Sheet. (n.d.). 3M.
• Safety Data Sheet for 3-Fluoroaniline. (2025). Fisher Scientific.
• Biocatalytic Synthesis of Amino Alcohols. (2015). University of Greifswald.
• Safety Data Sheet for 2-Amino-2-methyl-1-propanol. (2025). Fisher Scientific.
• The oxidation of amino alcohols. (n.d.). University of Louisville Institutional Repository.
• Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. (2013). MDPI.
• Safety Data Sheet for 2-Aminoethanol. (2024). Tokyo Chemical Industry.
• Procedure for the Oxidation of β-Amino Alcohols to α-Amino Aldehydes. (2025). ResearchGate.
• (R)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol. (n.d.). Sigma-Aldrich.
• Material Safety Data Sheet - 2-(2-Aminoethylamino)-Ethanol, 97%. (2005). Cole-Parmer.
• Engineered enzymatic cascade converts diols to amino alcohols. (n.d.). RSC Publishing.

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